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Compound of Interest

Compound Name: Alixorexton

CAS No.: 2648347-56-0

Cat. No.: B15607043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols and

available data for ALKS 2680, an investigational, orally administered, selective orexin 2

receptor (OX2R) agonist, in the context of narcolepsy research. ALKS 2680 is being developed

as a potential once-daily treatment for narcolepsy and other central disorders of

hypersomnolence.

Mechanism of Action
Narcolepsy, particularly Type 1 (NT1), is characterized by a significant loss of orexin-producing

neurons in the hypothalamus. Orexin neuropeptides are crucial regulators of the sleep-wake

cycle, primarily through their action on orexin 2 receptors (OX2R). ALKS 2680 is designed to

mimic the action of endogenous orexin by directly stimulating OX2R, thereby promoting

wakefulness and aiming to address the underlying pathophysiology of the disease.
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Caption: Signaling pathway of ALKS 2680 from administration to therapeutic effect.
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Preclinical Studies
While specific quantitative preclinical data for ALKS 2680 is not extensively published, the

development of selective OX2R agonists has been supported by various preclinical models.

Generally, these studies in animal models of narcolepsy have demonstrated that OX2R

agonists can effectively increase wakefulness and reduce cataplexy-like episodes.

Clinical Trial Data
ALKS 2680 has been evaluated in Phase 1 and Phase 2 clinical trials involving healthy

volunteers and patients with Narcolepsy Type 1 (NT1), Narcolepsy Type 2 (NT2), and

Idiopathic Hypersomnia (IH).

Phase 1 Studies
The initial phase 1 studies assessed the safety, tolerability, pharmacokinetics, and

pharmacodynamics of single and multiple ascending doses of ALKS 2680.

Key Findings:

ALKS 2680 was generally well-tolerated in healthy volunteers and patients with narcolepsy.

[1][2]

The pharmacokinetic profile supports a once-daily dosing regimen.[1][2]

Dose-dependent improvements in wakefulness were observed.[2]

Table 1: Phase 1b Study Results - Mean Change in Sleep Latency on MWT from Baseline (vs.

Placebo) in Narcolepsy Type 1 Patients

Dose of ALKS 2680
Mean Improvement in
MWT (minutes)

p-value

1 mg 18.4 <0.001

3 mg 22.6 <0.001

8 mg 34.0 <0.001
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Data from a 4-way crossover study in 10 NT1 patients.[3][4]

Phase 2 Studies (Vibrance-1 and Vibrance-2)
The Vibrance program consists of two Phase 2 studies evaluating the efficacy and safety of

ALKS 2680 in NT1 (Vibrance-1) and NT2 (Vibrance-2) patients.

Vibrance-1 (NT1 Patients): A randomized, double-blind, placebo-controlled, dose-ranging study.

Participants received once-daily doses of 4 mg, 6 mg, or 8 mg of ALKS 2680 or placebo for six

weeks.[5][6]

Vibrance-2 (NT2 Patients): A randomized, double-blind, placebo-controlled, dose-ranging study.

Participants received once-daily doses of 10 mg, 14 mg, or 18 mg of ALKS 2680 or placebo for

eight weeks.[7][8]

Table 2: Phase 2 Study Efficacy Data - Improvement in MWT and ESS
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Study
Patient
Population

Dose of ALKS
2680

Primary
Endpoint:
Mean
Improvement
in MWT from
Baseline
(minutes)

Secondary
Endpoint:
Change in
Epworth
Sleepiness
Scale (ESS)
Score

Vibrance-1
Narcolepsy Type

1
4 mg

Statistically

Significant &

Dose-Dependent

Statistically

Significant

Improvement (p

< 0.0001)

6 mg

Statistically

Significant &

Dose-Dependent

Statistically

Significant

Improvement (p

< 0.0001)

8 mg

Statistically

Significant &

Dose-Dependent

Statistically

Significant

Improvement (p

< 0.0001)

Vibrance-2
Narcolepsy Type

2
10 mg

Statistically

Significant

Statistically

Significant

Improvement

14 mg
Statistically

Significant

Statistically

Significant

Improvement

18 mg
Statistically

Significant

Statistically

Significant

Improvement

Data from respective Phase 2 clinical trials.[9]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.neurologylive.com/view/orexin-receptor-agent-alks-2680-meets-end-points-phase-2-vibrance-1-study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintenance of Wakefulness Test (MWT)
The MWT is a key objective measure of the ability to stay awake.

Protocol:

Patient Preparation:

Patients should have a full night of sleep before the test, often confirmed with

polysomnography.

Any medications that could affect sleepiness are typically discontinued for a specified

period before the test.[10]

Patients should avoid caffeine and alcohol on the day of the test.

A light breakfast is consumed at least one hour before the first trial.

Test Conditions:

The test is conducted in a quiet, dimly lit, and temperature-controlled room.

Patients are seated comfortably in a semi-reclined position in bed.

Procedure:

The MWT consists of four 40-minute trials conducted at two-hour intervals.

For each trial, the patient is instructed to try to remain awake for as long as possible

without using any extraordinary measures (e.g., singing, slapping their face).

Continuous electroencephalogram (EEG), electrooculogram (EOG), and electromyogram

(EMG) are recorded to determine sleep onset.

Trial Termination:

A trial is terminated if the patient falls asleep (defined as three consecutive 30-second

epochs of stage N1 sleep or one epoch of any other stage of sleep).
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If no sleep occurs, the trial ends after 40 minutes.

Data Analysis:

The primary outcome is the mean sleep latency across the four trials.

Epworth Sleepiness Scale (ESS)
The ESS is a subjective, self-administered questionnaire that assesses the likelihood of falling

asleep in various situations.

Protocol:

Administration:

The questionnaire is provided to the patient to complete.

The patient rates their chance of dozing in eight different situations on a 4-point scale:

0 = would never doze

1 = slight chance of dozing

2 = moderate chance of dozing

3 = high chance of dozing

Scoring:

The scores for each of the eight situations are summed to produce a total score ranging

from 0 to 24.

A score of 10 or higher is generally considered to indicate excessive daytime sleepiness.
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Caption: General workflow for ALKS 2680 narcolepsy clinical trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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